Cas no 832733-67-2 (Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester)
![Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester structure](https://www.kuujia.com/scimg/cas/832733-67-2x500.png)
832733-67-2 structure
Product name:Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester
Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester
- ethyl 2-(2-nitro-5-phenylmethoxyphenoxy)acetate
- DTXSID30835180
- Ethyl [5-(benzyloxy)-2-nitrophenoxy]acetate
- 832733-67-2
-
- Inchi: InChI=1S/C17H17NO6/c1-2-22-17(19)12-24-16-10-14(8-9-15(16)18(20)21)23-11-13-6-4-3-5-7-13/h3-10H,2,11-12H2,1H3
- InChI Key: OXSVUUYMEKJMCS-UHFFFAOYSA-N
- SMILES: CCOC(=O)COC1=C(C=CC(=C1)OCC2=CC=CC=C2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 331.10558726g/mol
- Monoisotopic Mass: 331.10558726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 90.6Ų
Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester Related Literature
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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